Cas no 32422-02-9 ([(2-hydroxy-2-oxido-1,4,2-oxazaphosphinan-4-yl)methyl]phosphonic acid)

• Product Name: [(2-hydroxy-2-oxido-1,4,2-oxazaphosphinan-4-yl)methyl]phosphonic acid
• CAS No: 32422-02-9
• MF: C₄H₁₁NO₆P₂
• MW: 231.080763101578
• CID: 1451699
• PubChem ID: 15936130
• Update Time: 2025-04-20

[(2-hydroxy-2-oxido-1,4,2-oxazaphosphinan-4-yl)methyl]phosphonic acid Chemical and Physical Properties

Names and Identifiers

• [(2-hydroxy-2-oxido-1,4,2-oxazaphosphinan-4-yl)methyl]phosphonic acid
• phosphoni<wbr>
• LogP
• (2-hydroxy-2-oxo-1,4,2λ⁵-oxazaphosphinan-4-yl)methylphosphonic acid
• Phosphonic acid, P-[(tetrahydro-2-hydroxy-2-oxido-4H-1,4,2-oxazaphosphorin-4-yl)methyl]-
• 32422-02-9
• SCHEMBL9352688
• BFEMYVYZNSBRML-UHFFFAOYSA-N
• Phosphonic acid, ((tetrahydro-2-hydroxy-2-oxido-4H-1,4,2-oxazaphosphorin-4-yl)methyl)-
• DB-225161
• 4-(phosphonomethyl)-2-hydroxy-2-oxo-1,4,2-oxazaphosphorinane
• Phosphonic acid, P-((tetrahydro-2-hydroxy-2-oxido-4H-1,4,2-oxazaphosphorin-4-yl)methyl)-
• Phosphonic acid, [(tetrahydro-2-hydroxy-2-oxido-4H-1,4,2-oxazaphosphorin-4-yl)methyl]-
• DTXSID80865634

• Inchi： 1S/C4H11NO6P2/c6-12(7,8)3-5-1-2-11-13(9,10)4-5/h1-4H2,(H,9,10)(H2,6,7,8)
• InChI Key： BFEMYVYZNSBRML-UHFFFAOYSA-N
• SMILES： P1(CN(CP(=O)(O)O)CCO1)(=O)O

Computed Properties

• Exact Mass: 231.00623
• Monoisotopic Mass: 231.00616107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.72
• Boiling Point: 485.7°C at 760 mmHg
• Flash Point: 247.5°C
• Refractive Index: 1.541
• PSA: 107.3
• LogP: -0.46540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazaphosphinanes